Cas no 477713-47-6 ((3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone)

(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone is a synthetic organic compound featuring a pyrazole core substituted with a (3-chlorophenyl)methanone group and a 2-[(4-fluorobenzyl)oxy]phenyl moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly due to the presence of halogenated aromatic systems, which often enhance bioactivity and metabolic stability. The compound’s well-defined heterocyclic framework may facilitate selective binding in target applications, while its chloro- and fluoro-substituents could contribute to improved lipophilicity and electronic properties. Suitable for further functionalization, it offers versatility in medicinal chemistry or material science applications. Handling requires standard precautions for halogenated organics.

(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone structure

477713-47-6 structure

Product Name:(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone

CAS No:477713-47-6

MF:C₂₃H₁₆ClFN₂O₂

MW:406.836748123169

CID:5227195

Update Time:2025-05-23

(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

- (3-CHLOROPHENYL)(3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-1H-PYRAZOL-1-YL)METHANONE
- 1-(3-chlorobenzoyl)-3-{2-[(4-fluorophenyl)methoxy]phenyl}-1H-pyrazole
- Methanone, (3-chlorophenyl)[3-[2-[(4-fluorophenyl)methoxy]phenyl]-1H-pyrazol-1-yl]-
- (3-chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone
- (3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone
- Oprea1_217692
- (3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone
- Inchi： 1S/C23H16ClFN2O2/c24-18-5-3-4-17(14-18)23(28)27-13-12-21(26-27)20-6-1-2-7-22(20)29-15-16-8-10-19(25)11-9-16/h1-14H,15H2
- InChI Key： HMAAXAKWMVICEJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(N1C=CC(C2=CC=CC=C2OCC2C=CC(=CC=2)F)=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 543
XLogP3: 5.6
Topological Polar Surface Area: 44.1

(3-Chlorophenyl)-[3-[2-[(4-fluorophenyl)methoxy]phenyl]pyrazol-1-yl]methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	5R-0300-1MG	(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone	477713-47-6	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	5R-0300-5MG	(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone	477713-47-6	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	5R-0300-10MG	(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone	477713-47-6	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	5R-0300-50MG	(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone	477713-47-6	>90%	50mg	£77.00	2025-02-08
Key Organics Ltd	5R-0300-100MG	(3-chlorophenyl)(3-{2-[(4-fluorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)methanone	477713-47-6	>90%	100mg	£110.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674474-1mg	(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone	477713-47-6	98%	1mg	￥428	2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674474-2mg	(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone	477713-47-6	98%	2mg	￥495	2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674474-5mg	(3-Chlorophenyl)(3-(2-((4-fluorobenzyl)oxy)phenyl)-1H-pyrazol-1-yl)methanone	477713-47-6	98%	5mg	￥617	2023-04-03
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